2,6-Dimethoxypyridine-3-carboxylic acid
Overview
Description
2,6-Dimethoxypyridine-3-carboxylic acid, also known as 2,6-Dimethoxynicotinic acid, is a piperidine derivative . It forms various organotin (IV) complexes and has been evaluated for its antiproliferative action against pancreatic carcinoma (PANC-1), erythroleukemia (K562), and two glioblastoma multiform (U87 and LN-229) human cell lines .
Molecular Structure Analysis
The empirical formula of 2,6-Dimethoxypyridine-3-carboxylic acid is C8H9NO4, and its molecular weight is 183.16 . The specific molecular structure analysis is not provided in the search results.Chemical Reactions Analysis
2,6-Dimethoxypyridine-3-carboxylic acid may be used in the preparation of novel benzothiazolo naphthyridone carboxylic acid derivatives . It may also be used in the preparation of various complexes, via reaction with different precursors .Physical And Chemical Properties Analysis
2,6-Dimethoxypyridine-3-carboxylic acid is a solid substance with a melting point range of 140-144 °C . More detailed physical and chemical properties are not provided in the search results.Scientific Research Applications
Organotin (IV) Complexes Preparation
- Scientific Field: Chemistry
- Application Summary: 2,6-Dimethoxypyridine-3-carboxylic acid is used in the preparation of various organotin (IV) complexes .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: These organotin (IV) complexes have been evaluated for their antiproliferative action against pancreatic carcinoma (PANC-1), erythroleukemia (K562), and two glioblastoma multiform (U87 and LN-229) human cell lines .
Preparation of Novel Benzothiazolo Naphthyridone Carboxylic Acid Derivatives
- Scientific Field: Organic Chemistry
- Application Summary: 2,6-Dimethoxypyridine-3-carboxylic acid may be used in the preparation of novel benzothiazolo naphthyridone carboxylic acid derivatives .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application were not provided in the source .
Catalyst for Terminal Epoxy-Carboxylic Acid Ring Opening Reactions
- Scientific Field: Green Chemistry
- Application Summary: The nucleophilic ring opening of epoxides by carboxylic acids is an indispensable transformation for materials science and coating technologies .
- Methods of Application: An efficient, environmentally benign and non-toxic halide free cooperative catalyst system based on an iron (III) benzoate complex and guanidinium carbonate is reported .
- Results or Outcomes: The novel catalyst system shows improved activity over onium halide catalysts under neat conditions and in several solvents, including anisole and n BuOAc .
Preparation of Organotin (IV) Complexes
- Scientific Field: Inorganic Chemistry
- Application Summary: 2,6-Dimethoxypyridine-3-carboxylic acid may be used in the preparation of various organotin (IV) complexes .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application were not provided in the source .
Preparation of Novel Benzothiazolo Naphthyridone Carboxylic Acid Derivatives
- Scientific Field: Organic Chemistry
- Application Summary: 2,6-Dimethoxypyridine-3-carboxylic acid may be used in the preparation of novel benzothiazolo naphthyridone carboxylic acid derivatives .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application were not provided in the source .
Catalyst for Terminal Epoxy-Carboxylic Acid Ring Opening Reactions
- Scientific Field: Green Chemistry
- Application Summary: The nucleophilic ring opening of epoxides by carboxylic acids is an indispensable transformation for materials science and coating technologies .
- Methods of Application: An efficient, environmentally benign and non-toxic halide free cooperative catalyst system based on an iron (III) benzoate complex and guanidinium carbonate is reported .
- Results or Outcomes: The novel catalyst system shows improved activity over onium halide catalysts under neat conditions and in several solvents, including anisole and n BuOAc .
Preparation of Organotin (IV) Complexes
- Scientific Field: Inorganic Chemistry
- Application Summary: 2,6-Dimethoxypyridine-3-carboxylic acid may be used in the preparation of various organotin (IV) complexes .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application were not provided in the source .
Preparation of Novel Benzothiazolo Naphthyridone Carboxylic Acid Derivatives
- Scientific Field: Organic Chemistry
- Application Summary: 2,6-Dimethoxypyridine-3-carboxylic acid may be used in the preparation of novel benzothiazolo naphthyridone carboxylic acid derivatives .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application were not provided in the source .
Catalyst for Terminal Epoxy-Carboxylic Acid Ring Opening Reactions
- Scientific Field: Green Chemistry
- Application Summary: The nucleophilic ring opening of epoxides by carboxylic acids is an indispensable transformation for materials science and coating technologies .
- Methods of Application: An efficient, environmentally benign and non-toxic halide free cooperative catalyst system based on an iron (III) benzoate complex and guanidinium carbonate is reported .
- Results or Outcomes: The novel catalyst system shows improved activity over onium halide catalysts under neat conditions and in several solvents, including anisole and n BuOAc .
Safety And Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2,6-dimethoxypyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c1-12-6-4-3-5(8(10)11)7(9-6)13-2/h3-4H,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDJQZCSCHUIITF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10357411 |
Source
|
| Record name | 2,6-Dimethoxypyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10357411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>27.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26660409 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2,6-Dimethoxypyridine-3-carboxylic acid | |
CAS RN |
16727-43-8 |
Source
|
| Record name | 2,6-Dimethoxynicotinic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16727-43-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dimethoxypyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10357411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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